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Compound of Interest

Compound Name: 2,6-Dibromo-4-methoxypyridine

Cat. No.: B039753 Get Quote

An In-depth Technical Guide on the Solubility and Stability of 2,6-Dibromo-4-methoxypyridine

Introduction
2,6-Dibromo-4-methoxypyridine is a halogenated pyridine derivative utilized as a key

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its chemical structure,

featuring two bromine atoms and a methoxy group on a pyridine ring, imparts unique reactivity

and makes it a versatile building block in medicinal chemistry and materials science.[1][2]

Understanding the solubility and stability of this compound is critical for its effective use in

synthesis, formulation, purification, and storage.[3] This document provides a comprehensive

overview of the available data on the solubility and stability of 2,6-Dibromo-4-
methoxypyridine, supplemented with detailed experimental protocols for researchers.

Chemical and Physical Properties
2,6-Dibromo-4-methoxypyridine is an off-white crystalline powder.[1] A summary of its key

physical and chemical properties is presented below.
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Property Value Reference

CAS Number 117873-72-0 [1][4]

Molecular Formula C₆H₅Br₂NO [1]

Molecular Weight 266.92 g/mol [1]

Melting Point
128-131 °C / 133-137 °C / 136

°C
[1][4][5]

Appearance Off-white crystalline powder [1]

Boiling Point (Predicted) 283.0 ± 35.0 °C [5]

Density (Predicted) 1.919 ± 0.06 g/cm³ [5]

Flash Point (Predicted) 124.9 °C [5]

Solubility Profile
Quantitative solubility data for 2,6-Dibromo-4-methoxypyridine in a wide range of solvents is

not extensively documented in publicly available literature. However, qualitative data has been

reported.

Solvent Solubility Reference

Water Insoluble [4]

Acetonitrile (ACN) Soluble [4]

The lack of comprehensive data necessitates experimental determination of solubility for

specific applications. A generalized workflow for determining solubility is presented in the

visualization section.

Stability Profile
2,6-Dibromo-4-methoxypyridine is generally considered a stable compound under

recommended storage and handling conditions.[1][4]
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General Stability:

The compound is stable under recommended temperatures and pressures.[4] Researchers

note its stability and compatibility with various reaction conditions, facilitating its use in

complex synthetic pathways.[1]

Storage Conditions:

For optimal stability, it is recommended to store the compound in a tightly-closed container in

a cool, dry, and well-ventilated area.[4]

Recommended storage temperatures are 0-8 °C for short-term storage and -20 °C for long-

term storage.[1][4]

Conditions and Materials to Avoid:

Incompatible Materials: Avoid strong oxidizing agents.[4]

Conditions to Avoid: Prevent dust generation during handling.[4]

Hazardous Decomposition:

When exposed to decomposition-inducing conditions (e.g., high heat), hazardous

decomposition products may be formed, including carbon oxides, hydrogen bromide, and

nitrogen oxides.[4]

Experimental Protocols
Given the limited published data, the following protocols, adapted from standard

methodologies, can be used to determine the solubility and stability of 2,6-Dibromo-4-
methoxypyridine.[3][6][7]

Protocol 1: Solubility Determination (Gravimetric
Method)
This protocol provides a reliable method for quantifying the solubility of a compound in a

specific solvent.[3]
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Preparation of Saturated Solution:

Add an excess amount of 2,6-Dibromo-4-methoxypyridine to the chosen solvent (e.g.,

ethanol, DMSO, toluene) in a sealed vial or flask.

Agitate the mixture at a constant, controlled temperature (e.g., 25 °C) for a sufficient

period (typically 24-48 hours) to ensure equilibrium is reached. A magnetic stirrer or

shaker bath can be used.

Separation of Undissolved Solid:

After equilibration, allow the mixture to stand undisturbed at the same temperature to let

the undissolved solid settle.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to

prevent precipitation.

Immediately filter the solution through a syringe filter (e.g., 0.45 µm PTFE) into a pre-

weighed, dry container.[8]

Solvent Evaporation and Mass Determination:

Accurately weigh the container with the filtered saturated solution.

Evaporate the solvent completely. This can be achieved using a rotary evaporator, a

vacuum oven at a temperature below the compound's melting point, or by gentle heating

under a stream of inert gas.[8]

Once the solvent is fully removed, cool the container in a desiccator to room temperature

and weigh it again to determine the mass of the dissolved solid.

Calculation of Solubility:

Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Mass of

residue / Volume of aliquot taken) x 100

Protocol 2: Stability Testing (ICH Guideline Approach)
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This protocol outlines a stress testing study to identify degradation pathways and evaluate the

intrinsic stability of the compound.[7]

Sample Preparation:

Prepare samples of 2,6-Dibromo-4-methoxypyridine as a solid and, if applicable, in

solution or suspension. Use a single batch for the study.[7]

Forced Degradation (Stress Testing):

Thermal Stress: Expose solid samples to elevated temperatures (e.g., in 10°C increments

above the accelerated testing temperature, such as 50°C, 60°C, 70°C) for a defined

period.[7]

Hydrolytic Stress: Evaluate the susceptibility of the compound to hydrolysis across a wide

range of pH values (e.g., pH 2, pH 7, pH 9). This is typically done by dissolving or

suspending the compound in acidic, neutral, and basic aqueous buffers and heating the

solutions.[7]

Oxidative Stress: Expose the compound to an oxidizing agent, such as a solution of

hydrogen peroxide, to assess its susceptibility to oxidation.[7]

Photostability: Expose samples to a controlled light source providing an overall illumination

of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less

than 200 watt-hours/square meter.[9] A control sample should be protected from light (e.g.,

wrapped in aluminum foil).

Analysis of Samples:

At specified time points, analyze the stressed samples against the protected control

sample.

Use a validated, stability-indicating analytical method, such as High-Performance Liquid

Chromatography (HPLC), to separate the parent compound from any potential

degradation products.
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Characterize any significant degradation products using techniques like mass

spectrometry (MS) to help elucidate the degradation pathway.

Data Evaluation:

Quantify the loss of the parent compound and the formation of degradation products over

time and under each stress condition.

The results will help establish the intrinsic stability of the molecule, identify likely

degradation products, and determine appropriate storage and handling procedures.[7]

Visualizations
The following diagrams illustrate standardized workflows relevant to the analysis of 2,6-
Dibromo-4-methoxypyridine.
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Caption: A generalized workflow for determining compound solubility via the gravimetric

method.

Forced Degradation Stability Testing Workflow
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Caption: A workflow for intrinsic stability assessment based on forced degradation studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b039753?utm_src=pdf-body-img
https://www.benchchem.com/product/b039753?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/29281
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Buy 2,6-Dibromo-4-(methoxymethyl)pyridine [smolecule.com]

3. benchchem.com [benchchem.com]

4. aksci.com [aksci.com]

5. echemi.com [echemi.com]

6. Stability testing protocols | PPTX [slideshare.net]

7. ema.europa.eu [ema.europa.eu]

8. benchchem.com [benchchem.com]

9. database.ich.org [database.ich.org]

To cite this document: BenchChem. [2,6-Dibromo-4-methoxypyridine solubility and stability].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039753#2-6-dibromo-4-methoxypyridine-solubility-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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